8-methoxy-2-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]chromene-3-carboxamide
• InChI: InChI=1S/C20H15N3O5/c1-26-15-9-5-8-13-10-14(20(25)27-17(13)15)19(24)21-11-16-22-18(23-28-16)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,21,24)
• InChI Key: FKIWVBRUQSMIDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H15N3O5
• Molecular Weight: 377.3 g/mol

Description

8-methoxy-2-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H15N3O5 and its molecular weight is 377.356. The purity is usually 95%.
BenchChem offers high-quality 8-methoxy-2-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methoxy-2-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Polymorphism

Research on derivatives of chromene carboxamide, closely related to 8-methoxy-2-oxo-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide, has shown insights into their crystal structure and polymorphism. For example, 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivative 7-methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide exhibit interesting polymorphic forms and structural features like anti-rotamer conformation and varying amide O atom positions relative to the pyran ring (Reis et al., 2013).

Antibacterial Properties

Chromene derivatives have been explored for their antibacterial properties. For instance, derivatives like 4-hydroxy-chromen-2-one have shown significant antibacterial activity against bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Dobroshi, 2019).

Antidiabetic Activity

In the field of antidiabetic research, N-substituted chromene derivatives have been synthesized and evaluated for their in vitro antidiabetic activity, showing potential as therapeutic agents in diabetes management (Lalpara et al., 2021).

Cytotoxicity Studies

Compounds like chromene have been isolated from natural sources and evaluated for their cytotoxic effects against various cancer cell lines, providing a basis for cancer treatment research (Jiang et al., 2014).

Synthesis of Novel Derivatives

Researchers have synthesized novel oxadiazole derivatives containing the chromen-2-one moiety, showing promise as antibacterial and antifungal agents. This demonstrates the versatility of chromene derivatives in synthesizing new compounds with potential therapeutic applications (Mahesh et al., 2022).